Cas no 1805430-17-4 (2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde
• CAS No: 1805430-17-4
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4878075
• Update Time: 2025-05-22

2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F2N2O/c1-5-7(4-14)6(9(10)11)3-13-8(5)2-12/h3-4,9H,1H3
• InChI Key： QPQSEGWDTXOYFF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(C)=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde

Comprehensive Overview of 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde (CAS No. 1805430-17-4)

2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde (CAS No. 1805430-17-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and functional groups such as cyano and difluoromethyl, offers a versatile platform for synthesizing advanced intermediates. Its molecular structure, which includes a carboxaldehyde moiety, makes it particularly valuable for constructing complex molecules through condensation, nucleophilic addition, and other key organic reactions.

In recent years, the demand for fluorinated pyridine derivatives like 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde has surged due to their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting enzymes and receptors where fluorine substitution can improve binding affinity. The difluoromethyl group is especially noteworthy, as it mimics the steric and electronic properties of hydroxyl or methyl groups while offering superior resistance to oxidative degradation.

From an agrochemical perspective, this compound is being investigated for its potential in developing next-generation crop protection agents. The pyridine scaffold is a common motif in herbicides and insecticides, and the introduction of cyano and difluoromethyl groups can enhance pesticidal activity while reducing environmental persistence. This aligns with the growing industry focus on sustainable agriculture and green chemistry, addressing consumer concerns about food safety and ecological impact.

The synthesis of 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde typically involves multi-step reactions, including halogenation, cyanation, and oxidation processes. Advanced techniques such as flow chemistry and catalysis are being employed to optimize yield and purity, reflecting the broader trend toward process intensification in fine chemical manufacturing. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with stringent regulatory standards.

In material science, this compound's electron-withdrawing properties make it a candidate for designing organic semiconductors and photovoltaic materials. Its ability to modulate electronic properties through structural modifications is being explored for applications in OLEDs and sensors, areas that are rapidly evolving due to the push for renewable energy and smart technologies. The integration of AI-driven molecular design tools has further accelerated research in this domain, enabling predictive modeling of compound performance.

For researchers and industrial users, sourcing high-purity 2-Cyano-5-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde is essential. Suppliers often provide technical data sheets detailing parameters such as melting point, solubility, and storage conditions, which are critical for handling and application. The compound's stability under various pH and temperature conditions is also a key consideration, particularly for large-scale industrial use.

Looking ahead, the versatility of CAS No. 1805430-17-4 ensures its continued relevance in cutting-edge research. Whether in medicinal chemistry, agrochemical innovation, or advanced materials, this compound exemplifies the intersection of molecular design and practical utility. As scientific inquiry advances, its role in addressing global challenges—from disease treatment to sustainable technology—will likely expand, solidifying its place in the modern chemical landscape.